Cas no 208711-51-7 ((3Z)-N-methoxy-1-benzofuran-3(2H)-imine)

(3Z)-N-methoxy-1-benzofuran-3(2H)-imine structure
208711-51-7 structure
Product Name:(3Z)-N-methoxy-1-benzofuran-3(2H)-imine
CAS No:208711-51-7
MF:C9H9NO2
MW:163.173262357712
CID:1397030
PubChem ID:11263684
Update Time:2025-04-20

(3Z)-N-methoxy-1-benzofuran-3(2H)-imine Chemical and Physical Properties

Names and Identifiers

    • (3Z)-N-methoxy-1-benzofuran-3(2H)-imine
    • 3(2H)-benzofuranone, O-methyloxime, (3Z)-
    • LogP
    • Inchi: 1S/C9H9NO2/c1-11-10-8-6-12-9-5-3-2-4-7(8)9/h2-5H,6H2,1H3/b10-8+
    • InChI Key: RKNNOQIDQDTNSB-CSKARUKUSA-N
    • SMILES: O1C/C(/C2C=CC=CC1=2)=N\OC

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • PSA: 30.82
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